Cas no 338398-44-0 (1,2,3-Thiadiazole, 5-[(4-methylphenyl)thio]-4-phenyl-)

1,2,3-Thiadiazole, 5-[(4-methylphenyl)thio]-4-phenyl- structure
338398-44-0 structure
Product Name:1,2,3-Thiadiazole, 5-[(4-methylphenyl)thio]-4-phenyl-
CAS No:338398-44-0
MF:C15H12N2S2
MW:284.399180412292
CID:3943523
PubChem ID:4359724
Update Time:2025-04-22

1,2,3-Thiadiazole, 5-[(4-methylphenyl)thio]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole, 5-[(4-methylphenyl)thio]-4-phenyl-
    • 338398-44-0
    • 5-[(4-methylphenyl)sulfanyl]-4-phenyl-1,2,3-thiadiazole
    • 5-(4-methylphenyl)sulfanyl-4-phenylthiadiazole
    • 2H-384S
    • 4-methylphenyl 4-phenyl-1,2,3-thiadiazol-5-yl sulfide
    • AKOS005085005
    • Inchi: 1S/C15H12N2S2/c1-11-7-9-13(10-8-11)18-15-14(16-17-19-15)12-5-3-2-4-6-12/h2-10H,1H3
    • InChI Key: KPJOZUPHRNIMOG-UHFFFAOYSA-N
    • SMILES: S1C(SC2=CC=C(C)C=C2)=C(C2=CC=CC=C2)N=N1

Computed Properties

  • Exact Mass: 284.04419074Da
  • Monoisotopic Mass: 284.04419074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 79.3Ų
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